4-Chloro-3-cyano-N-methyl-benzenesulfonamide, 95%
Overview
Description
Synthesis Analysis
The synthesis of cyanoacetamides, including this compound, can be achieved through various methods. One versatile approach involves treating substituted aryl or heteryl amines with alkyl cyanoacetates under specific reaction conditions. The active hydrogen on C-2 of these compounds participates in condensation and substitution reactions, leading to the formation of cyanoacetamide derivatives .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-cyano-N-methyl-benzenesulfonamide consists of a chloro-substituted benzene ring with a cyano group and a methyl-benzenesulfonamide moiety. The chlorine atom, cyano group, and methyl-benzenesulfonamide are strategically positioned to enable further reactions .
Chemical Reactions Analysis
This compound’s chemical reactivity allows it to participate in various reactions, leading to the synthesis of novel heterocyclic moieties. For instance, cyclocondensation reactions with salicyldehyde, 2-hydroxynaphthaldehyde, and other aldehydes yield structurally interesting compounds .
Physical And Chemical Properties Analysis
- Stability: Handle with care due to its chemical reactivity
Mechanism of Action
Safety and Hazards
- Hazard Information: Not intended for human or veterinary use; research purposes only
Future Directions
Given its synthetic utility and potential in drug discovery, further exploration of 4-Chloro-3-cyano-N-methyl-benzenesulfonamide could lead to the development of novel chemotherapeutic agents. Researchers should investigate its biological activities and explore modifications to enhance its efficacy .
properties
IUPAC Name |
4-chloro-3-cyano-N-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O2S/c1-11-14(12,13)7-2-3-8(9)6(4-7)5-10/h2-4,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWBNYICDUPANRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=C(C=C1)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamine](/img/structure/B6305879.png)
